N-(2,2-diethoxyethyl)-2,3-dimethylBenzenamine

• CAS RN: 197913-16-9
• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol
• IUPAC Name: N-(2,2-diethoxyethyl)-2,3-dimethylaniline
• InChI: InChI=1S/C14H23NO2/c1-5-16-14(17-6-2)10-15-13-9-7-8-11(3)12(13)4/h7-9,14-15H,5-6,10H2,1-4H3
• InChI Key: CQVCPVMJTODXMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNC1=CC=CC(=C1C)C)OCC

Description

N-(2,2-diethoxyethyl)-2,3-dimethylBenzenamine is a useful research compound. Its molecular formula is C14H23NO2 and its molecular weight is 237.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3-dimethylaniline (2.0 mL, 16.6 mmol) in 30 mL of dry DMF at room temperature was added cesium carbonate (5.4 g, 17 mmol), then bromoacetaldehyde diethylacetal (2.50 mL, 16.6 mmol). The solution was warmed to 110° C., and stirred for four days. Sodium iodide (100 mg, 0.6 mmol) was added, and the reaction stirred for an additional 24 hours. The reaction mixture was poured into EtOAc, washed with water and brine, dried (Na2SO4), filtered, and concentrated in vacuo to provide the titled product as a brown oil which was used directly in the next step without further purification.